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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384 Get Quote

Essential Safety and Handling Guide for N-(2-
cyanoethyl)glycine
This document provides immediate and essential safety protocols for laboratory personnel

handling N-(2-cyanoethyl)glycine. The following procedures are designed to minimize risk

and ensure safe operational conduct and disposal.

Hazard Identification and Summary
N-(2-cyanoethyl)glycine is a chemical that requires careful handling due to its potential health

effects. The primary hazards include irritation to the skin and eyes, and harm if swallowed,

inhaled, or in contact with skin[1]. The solid material appears as a white, odorless powder[1].

Table 1: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard H302+H312+H332
Harmful if swallowed, in
contact with skin or if
inhaled[1][2].

H315 Causes skin irritation[1].

H319
Causes serious eye

irritation[1].

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay[1][2].

P264

Wash face, hands and any

exposed skin thoroughly after

handling[1].

P270
Do not eat, drink or smoke

when using this product[1][2].

P271
Use only outdoors or in a well-

ventilated area[1][2].

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[1][2].

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water[1].

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing[1].

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[1].
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Classification Code Statement

P312
Call a POISON CENTER or

doctor if you feel unwell[1][2].

Storage P403
Store in a well-ventilated

place[1].

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant[1][2]. |

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as

fume hoods or glove boxes, should be the primary method of exposure control, supplemented

by the following PPE[1].

Table 2: Personal Protective Equipment (PPE) Requirements

Body Area PPE Specification Rationale and Remarks

Hands
Chemical-resistant gloves
(Disposable Nitrile)

Nitrile gloves offer broad
protection against a range
of chemicals, including
acids, oils, and solvents[3]
[4]. Inspect gloves for
integrity before each
use[5].

Body
Laboratory Coat (Nomex® or

100% cotton)

A fully buttoned lab coat

protects skin and personal

clothing from contamination[3].

Avoid polyester or acrylic

fabrics[3].

Eyes/Face
Chemical safety goggles or a

face shield

Must meet ANSI Z.87.1

standards. A face shield worn

over safety glasses is required

where there is a significant

splash hazard[3].
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| Respiratory | NIOSH-approved respirator (if needed) | Required if dust is generated and

ventilation is inadequate. Use requires a formal respiratory protection program, including fit

testing and medical evaluation[3]. |

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety.

Step 1: Preparation

Ventilation Check: Ensure your workspace, preferably a certified chemical fume hood, has

adequate ventilation.

PPE Inspection: Don all required PPE as specified in Table 2. Carefully inspect gloves for

any signs of damage or degradation before use.

Material Location: Locate the N-(2-cyanoethyl)glycine container and the Safety Data Sheet

(SDS). Review the SDS before beginning work.

Spill Kit: Confirm that a spill kit appropriate for solid chemical reagents is readily accessible.

Step 2: Aliquoting and Handling

Grounding: When transferring the powder, ground equipment to prevent static electricity

buildup, which can cause dust to become airborne.

Transfer: Carefully weigh and transfer the solid material within the fume hood to minimize the

generation of dust.

Container Sealing: Keep the primary container tightly sealed when not in use[6].

Step 3: Post-Handling and Cleanup

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent and cleaning agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items like nitrile gloves in the designated hazardous waste stream.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves[1].

1. Preparation

2. Handling (in Fume Hood)

3. Cleanup & Disposal

Emergency Protocol

Verify Ventilation

Don & Inspect PPE

Review SDS

Locate Spill Kit

Weigh & Transfer

Keep Container Sealed

First Aid & Spill Response

Decontaminate Area

Segregate Waste

Remove & Dispose PPE

Wash Hands

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of N-(2-cyanoethyl)glycine.

Emergency Procedures: First Aid
In case of accidental exposure, immediate action is required.

Table 3: First Aid Measures for N-(2-cyanoethyl)glycine Exposure

Exposure Route Immediate Action

Eye Contact

Immediately rinse cautiously with plenty
of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if
present and easy to do so. Continue
rinsing. Seek immediate medical
attention[1].

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation persists, consult a

physician. Wash contaminated clothing before

reuse[1].

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

feels unwell, call a POISON CENTER or

doctor[1].

| Ingestion | Rinse the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor immediately if you feel unwell[1][2]. |

Disposal Plan
All waste materials, including unused product, contaminated PPE, and cleaning materials, must

be treated as hazardous waste.

Waste Collection: Collect waste in suitable, closed, and clearly labeled containers[5]. Do not

mix with other waste streams.
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Disposal Route: All waste containing N-(2-cyanoethyl)glycine must be disposed of via an

approved and licensed hazardous waste disposal plant[1][2]. Follow all local, state, and

federal regulations for chemical waste disposal.

Containers: Handle uncleaned, empty containers in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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